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Compound of Interest

Compound Name: ML364

Cat. No.: B15606998 Get Quote

Technical Support Center: ML364
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of the USP2 inhibitor,

ML364. It includes frequently asked questions, a troubleshooting guide, and detailed

experimental protocols to ensure the integrity and successful application of ML364 in your

experiments.

Frequently Asked Questions (FAQs)
Q1: How should I store ML364 powder for the long term?

For long-term stability, ML364 powder should be stored at -20°C for up to three years or at 4°C

for up to two years.[1] It is crucial to store the powder in a desiccated environment to prevent

hydration, as moisture can compromise the compound's integrity. Always bring the vial to room

temperature in a desiccator before opening to avoid condensation.

Q2: What is the best way to prepare and store ML364 stock solutions?

The recommended solvent for preparing ML364 stock solutions is dimethyl sulfoxide (DMSO).

[1] Due to the hygroscopic nature of DMSO, it is imperative to use a fresh, anhydrous grade of

DMSO to prevent compound degradation.[1] Once dissolved, stock solutions should be

aliquoted into single-use vials to minimize freeze-thaw cycles, which can lead to compound

degradation and precipitation.[2]

Q3: What are the recommended storage conditions for ML364 stock solutions?
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For optimal long-term storage, ML364 stock solutions in DMSO should be stored at -80°C,

where they can remain stable for up to two years.[1][3] Alternatively, they can be stored at

-20°C for up to one year.[1][3] It is strongly advised to avoid repeated freeze-thaw cycles.

Q4: Can I store ML364 stock solutions at room temperature?

No, long-term storage of ML364 in DMSO at room temperature is not recommended. Studies

have shown that the stability of compounds in DMSO decreases over time at ambient

temperatures.[4] For short durations, such as during shipping, ML364 is considered stable at

room temperature, but upon receipt, it should be stored under the recommended refrigerated or

frozen conditions.[5]

Q5: What is the maximum concentration of DMSO that is safe for my cell culture experiments?

The tolerance to DMSO varies between cell lines. As a general guideline, a final DMSO

concentration of less than 0.1% (v/v) is considered safe for most cell lines.[6] Concentrations

between 0.1% and 0.5% are tolerated by many robust cell lines, but it is crucial to perform a

vehicle control with the same final DMSO concentration to assess its effect on your specific cell

line.[7]

Storage Condition Summary
Form

Storage
Temperature

Duration
Special
Considerations

Powder -20°C Up to 3 years[1]
Keep in a desiccated

environment.

4°C Up to 2 years[1]
Keep in a desiccated

environment.

In Solvent (DMSO) -80°C Up to 2 years[1][3]

Aliquot into single-use

vials to avoid freeze-

thaw cycles.

-20°C Up to 1 year[1][3]

Aliquot into single-use

vials to avoid freeze-

thaw cycles.
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Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

Reduced or no biological

activity

- Compound degradation due

to improper storage. - Multiple

freeze-thaw cycles of the stock

solution. - Inactive compound

due to hydration of the powder.

- Prepare a fresh stock solution

from powder stored under

recommended conditions. -

Use a new, single-use aliquot

for your experiment. - Ensure

the powder was stored in a

desiccator and brought to

room temperature before

opening.

Precipitate observed in the

stock solution upon thawing

- The compound's solubility

limit was exceeded. -

Absorption of water by DMSO,

reducing solubility. -

Compound degradation.

- Gently warm the vial and

vortex to attempt redissolution.

- If the precipitate does not

dissolve, do not use the

solution. Prepare a fresh stock

solution using anhydrous

DMSO. - To prevent this, store

in smaller, single-use aliquots.

Inconsistent experimental

results

- Variable integrity of the

compound between aliquots. -

Inaccurate pipetting of the

viscous DMSO stock solution.

- Implement a strict protocol for

preparing, storing, and

handling ML364 solutions. -

Use a new aliquot for each

experiment. - Use positive

displacement pipettes or

reverse pipetting for accurate

handling of DMSO solutions.

Unexpected cytotoxicity
- Final DMSO concentration is

too high for the cell line.

- Perform a vehicle control to

determine the DMSO tolerance

of your cell line. - Ensure the

final DMSO concentration in

your assay is below the

cytotoxic threshold (ideally

<0.1%).[6]
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Experimental Protocols
Protocol 1: Reconstitution and Aliquoting of ML364
This protocol describes the proper procedure for reconstituting ML364 powder to create a high-

concentration stock solution.

Materials:

ML364 powder

Anhydrous, sterile DMSO

Sterile, low-retention microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Bring the vial of ML364 powder to room temperature in a desiccator.

Briefly centrifuge the vial to ensure all powder is at the bottom.

Under sterile conditions, add the calculated volume of anhydrous DMSO to the vial to

achieve the desired stock concentration (e.g., 10 mM).

Vortex the solution until the ML364 is completely dissolved. Gentle warming (37°C) and

sonication can be used if necessary to aid dissolution.[1]

Once fully dissolved, dispense the stock solution into single-use aliquots in sterile, low-

retention microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -80°C for long-term storage.
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Caption: Workflow for ML364 reconstitution and storage.

Protocol 2: Western Blot for Cyclin D1 Levels
This protocol provides a method to assess the effect of ML364 on Cyclin D1 protein levels in

cancer cell lines, such as HCT116.[8]

Materials:
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HCT116 cells

Complete cell culture medium

ML364 stock solution (10 mM in DMSO)

Vehicle control (DMSO)

Proteasome inhibitor (e.g., MG132) as a control

Lysis buffer (e.g., RIPA buffer) with protease inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibodies: anti-Cyclin D1, anti-GAPDH (loading control)

HRP-conjugated secondary antibody

ECL detection reagent

Procedure:

Cell Treatment: Seed HCT116 cells in 6-well plates and allow them to adhere overnight.

Treat cells with varying concentrations of ML364 (e.g., 0, 1, 5, 10 µM) for a specified time

(e.g., 24 hours). Include a vehicle-only control (DMSO).

Cell Lysis: Wash cells with ice-cold PBS and lyse them with ice-cold lysis buffer containing

protease inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.
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SDS-PAGE and Transfer: Normalize protein amounts, load samples onto an SDS-PAGE gel,

and perform electrophoresis. Transfer the separated proteins to a PVDF membrane.

Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary anti-Cyclin D1 antibody overnight at 4°C.

Wash the membrane with TBST.

Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane with TBST.

Detection: Add ECL detection reagent and visualize the protein bands using a

chemiluminescence imaging system.

Analysis: Strip the membrane and re-probe with an anti-GAPDH antibody for a loading

control. Quantify band intensities to determine the relative decrease in Cyclin D1 levels.

Signaling Pathway
ML364 is a selective inhibitor of Ubiquitin-Specific Peptidase 2 (USP2).[8] USP2

deubiquitinates Cyclin D1, a key regulator of the cell cycle, thereby protecting it from

proteasomal degradation. By inhibiting USP2, ML364 prevents the removal of ubiquitin from

Cyclin D1. This leads to an accumulation of polyubiquitinated Cyclin D1, which is then targeted

for degradation by the 26S proteasome. The subsequent reduction in Cyclin D1 levels causes

cell cycle arrest at the G1/S transition.[5][8]
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Caption: ML364 inhibits USP2, promoting Cyclin D1 degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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